BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to (3-
hydroxyphenyl)boronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (3-hydroxyphenyl)boronic Acid

Cat. No.: B1301963

This guide provides a comprehensive overview of (3-hydroxyphenyl)boronic acid, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical identity,
properties, synthesis, purification, and key applications, with a focus on the Suzuki-Miyaura
coupling reaction.

IUPAC Nomenclature and Chemical Structure

The correct IUPAC name for the compound is (3-hydroxyphenyl)boronic acid.[1] This name
is derived from the parent molecule, boronic acid, with a 3-hydroxyphenyl group attached to the
boron atom. The Chemical Abstracts Service (CAS) registry number for this compound is
87199-18-6.[1][2]

Structure:

The structure consists of a benzene ring substituted with a hydroxyl (-OH) group at the meta
position (position 3) and a boronic acid [-B(OH)z] group at position 1.

Physicochemical Properties

A summary of the key quantitative data for (3-hydroxyphenyl)boronic acid is presented in the
table below for easy reference and comparison.
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Property Value Reference
Molecular Formula CeH7BOs3 [1]
Molecular Weight 137.93 g/mol [2][3]
Melting Point 210-213 °C (decomposes) [2][4]

CAS Number 87199-18-6 [11[2]

White to off-white crystalline
Appearance ,
solid

Soluble in DMSO, PEG300,
Solubility and corn oil.[5] Limited

solubility in water.

Spectroscopic Data:

Technique Data

1H NMR Spectral data is available on ChemicalBook.[6]

Spectral data for phenylboronic acid is available,
13C NMR _
which can be used as a reference.[7]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and a key reaction of (3-
hydroxyphenyl)boronic acid are provided below.

3.1. Synthesis of (3-hydroxyphenyl)boronic acid

A common method for the synthesis of (3-hydroxyphenyl)boronic acid involves the protection
of the hydroxyl group of 3-bromophenol, followed by a Grignard reaction or lithium-halogen
exchange, and subsequent reaction with a borate ester.[8]

Protocol:
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e Protection of 3-bromophenol: To a solution of 3-bromophenol in a suitable solvent (e.g.,
tetrahydrofuran), add a protecting group such as di-tert-butyl dicarbonate (Bocz0) in the
presence of a base (e.g., sodium hydride).[8] Stir the reaction mixture until the starting
material is consumed (monitored by TLC).

o Formation of the Grignard or Organolithium Reagent:

o Grignard Reagent: To the protected 3-bromophenol, add magnesium turnings to initiate
the formation of the Grignard reagent.[8]

o Organolithium Reagent: Alternatively, at a low temperature (e.g., -78 °C), add a strong
base like n-butyllithium to the protected 3-bromophenol to perform a lithium-halogen
exchange.[8]

o Borylation: To the resulting Grignard or organolithium reagent at low temperature, add a
trialkyl borate, such as trimethyl borate or triisopropy! borate, dropwise.[8]

» Hydrolysis and Deprotection: After the reaction is complete, hydrolyze the boronate ester by
adding an acidic solution (e.g., hydrochloric acid). This step will also remove the protecting

group.[8]

o Work-up and Isolation: Extract the aqueous layer with an organic solvent (e.g., ethyl
acetate). The combined organic layers are then washed, dried, and the solvent is evaporated
to yield the crude product.

3.2. Purification by Recrystallization
Recrystallization is a standard technique to purify solid organic compounds.[9]
Protocol:

o Solvent Selection: Choose a suitable solvent or solvent mixture in which (3-
hydroxyphenyl)boronic acid is soluble at high temperatures but sparingly soluble at low
temperatures. A mixture of acetone and heptane has been reported to be effective.[8]

» Dissolution: Dissolve the crude (3-hydroxyphenyl)boronic acid in the minimum amount of
the hot solvent.
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o Crystallization: Allow the solution to cool slowly to room temperature, and then further cool in
an ice bath to induce crystallization.

« Isolation: Collect the pure crystals by filtration.
e Drying: Dry the crystals under vacuum to remove any residual solvent.
3.3. Suzuki-Miyaura Coupling Reaction

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an
organoboron compound and an organohalide, which is a powerful tool for forming carbon-
carbon bonds.[10]

Protocol for the coupling of (3-hydroxyphenyl)boronic acid with 4-bromoanisole:

e Reaction Setup: In a reaction vessel, combine (3-hydroxyphenyl)boronic acid (1
equivalent), 4-bromoanisole (1.2 equivalents), a palladium catalyst such as Pd(PPhs)4 (e.g.,
3 mol%), and a base (e.g., K2COs, 2 equivalents).

o Solvent Addition: Add a degassed solvent system, typically a mixture of an organic solvent
and water (e.g., 1,4-dioxane/water).[11]

o Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or
argon) at a suitable temperature (e.g., 80-100 °C) for several hours.[11] Monitor the reaction
progress by TLC or LC-MS.

o Work-up: After the reaction is complete, cool the mixture to room temperature. Add water and
extract the product with an organic solvent like ethyl acetate.[11]

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by flash
column chromatography on silica gel.[11]

Mandatory Visualization

Suzuki-Miyaura Coupling Catalytic Cycle
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The following diagram illustrates the catalytic cycle of the Suzuki-Miyaura coupling reaction, a
key application of (3-hydroxyphenyl)boronic acid.
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Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This diagram illustrates the key steps of oxidative addition, transmetalation, and reductive
elimination in the palladium-catalyzed coupling of an organohalide (R*-X) with an organoboron
compound (R2-B(OH)2), such as (3-hydroxyphenyl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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